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Compound of Interest

Compound Name: Lazurite

Cat. No.: B1171647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

synthesis of lazurite under hydrothermal conditions. Lazurite, a sodium calcium

aluminosilicate sulfate sulfide mineral with the general formula (Na,Ca)₈[(S,Cl,SO₄,OH)₂|

(Al₆Si₆O₂₄)], is the primary component of the semi-precious stone lapis lazuli. Its vibrant blue

color, attributed to the presence of trisulfur radical anions (S₃⁻) within the aluminosilicate

framework, has made it a historically significant pigment. Synthetic lazurite, also known as

ultramarine blue, finds applications in various fields, including as a pigment, in coatings, and

potentially in catalytic and biomedical applications due to its porous zeolite-like structure.

This document outlines the key experimental parameters, provides a detailed synthesis

protocol, and presents the expected quantitative data for the hydrothermal synthesis of

lazurite.

Data Presentation
The following tables summarize the key reactants and expected product characteristics for the

hydrothermal synthesis of lazurite.

Table 1: Precursor Materials for Hydrothermal Synthesis of Lazurite
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Component Precursor Typical Form Function

Aluminosilicate

Framework

Kaolin

(Al₂Si₂O₅(OH)₄)
Fine Powder

Source of Aluminum

and Silicon

Nepheline

composition

(NaAlSiO₄)

Pre-sintered mixture
Source of Sodium,

Aluminum, and Silicon

Sodium Source
Sodium Carbonate

(Na₂CO₃)
Anhydrous Powder

Flux and Sodium

Source

Sodium Hydroxide

(NaOH)
Pellets or Solution

Mineralizer and pH

control

Sulfur Source (Redox

System)
Calcium Sulfide (CaS) Powder Sulfide (S²⁻) source

Calcium Sulfate

(CaSO₄)

Anhydrous or

Dihydrate Powder

Sulfate (SO₄²⁻)

source

Elemental Sulfur (S) Powder Sulfur source

Reducing Agent
Carbon (e.g.,

activated charcoal)
Fine Powder

Promotes the

formation of sulfide

species

Table 2: Experimental Parameters for Hydrothermal Synthesis of Lazurite

Parameter Typical Range Unit

Temperature 200 - 400 °C

Pressure Autogenous - 150 MPa

Reaction Time 24 - 96 hours

pH > 10 -

Al/Si Ratio in Precursors 1:1 to 1.2:1 Molar Ratio

Table 3: Expected Quantitative Data for Synthesized Lazurite
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Parameter Expected Value/Range Analytical Method

Chemical Formula
Approaching

Na₆Ca₂(Al₆Si₆O₂₄)(SO₄,S)₂

Electron Probe Microanalysis

(EPMA)

Al/Si Ratio 1.1 - 1.2
EPMA, X-ray Fluorescence

(XRF)

Sulfur Speciation
Dominantly Sulfate (SO₄²⁻)

and Sulfide (S²⁻)

X-ray Photoelectron

Spectroscopy (XPS), X-ray

Absorption Near Edge

Structure (XANES)

Crystallite Size 10 - 100 µm

Phase Purity
Lazurite with minor sodalite or

nepheline phases
X-ray Diffraction (XRD)

Experimental Protocols
The following protocol is a representative method for the hydrothermal synthesis of lazurite,

compiled from various sources on the synthesis of lazurite and related sodalite-group minerals.

[1][2]

Protocol 1: Hydrothermal Synthesis of Lazurite from
Kaolin and a CaS/CaSO₄ Redox System
1. Materials and Equipment:

Kaolin (Al₂Si₂O₅(OH)₄)

Sodium Carbonate (Na₂CO₃), anhydrous

Calcium Sulfide (CaS)

Calcium Sulfate (CaSO₄), anhydrous

Activated Carbon
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Deionized Water

Teflon-lined stainless steel autoclave

Laboratory oven capable of reaching at least 400°C

Mortar and pestle or ball mill

Filtration apparatus (e.g., Büchner funnel)

Drying oven

2. Precursor Preparation:

Thoroughly mix the following precursors in a mortar and pestle or a ball mill to ensure a

homogenous mixture. The ratios can be adjusted to investigate their effect on the final

product.

Kaolin: 10 g

Sodium Carbonate: 8 g

Calcium Sulfide: 2 g

Calcium Sulfate: 2 g

Activated Carbon: 0.5 g

The mixture should be a fine, uniform powder.

3. Hydrothermal Reaction:

Place the powdered precursor mixture into the Teflon liner of the autoclave.

Add deionized water to the Teflon liner until it is approximately 70-80% full. The solid-to-liquid

ratio can be a critical parameter to control pressure and reaction kinetics.

Seal the Teflon liner and place it inside the stainless steel autoclave.
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Tightly seal the autoclave.

Place the autoclave in a preheated laboratory oven set to a temperature between 300°C and

400°C.

Maintain the temperature for a duration of 48 to 72 hours. The pressure inside the autoclave

will be autogenous (generated by the heating of the water).

After the reaction time is complete, turn off the oven and allow the autoclave to cool down to

room temperature slowly over several hours. Caution: Do not attempt to open the autoclave

while it is hot and under pressure.

4. Product Recovery and Purification:

Once the autoclave has cooled to room temperature, carefully open it in a well-ventilated

area.

Remove the Teflon liner and transfer the contents to a beaker.

Wash the solid product repeatedly with deionized water to remove any soluble byproducts.

This can be done by centrifugation and decantation or by vacuum filtration.

Continue washing until the pH of the wash water is neutral.

Dry the final blue powder in a drying oven at 100-120°C overnight.

5. Characterization:

The phase composition and crystallinity of the product can be analyzed using X-ray

Diffraction (XRD).

The morphology and elemental composition can be examined using Scanning Electron

Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS).

The sulfur speciation can be determined using X-ray Photoelectron Spectroscopy (XPS).

Visualizations
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Experimental Workflow
The following diagram illustrates the general workflow for the hydrothermal synthesis of

lazurite.
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Workflow for Hydrothermal Synthesis of Lazurite.
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Proposed Signaling Pathway (Chemical Transformation)
This diagram illustrates the proposed chemical transformations occurring during the

hydrothermal synthesis of lazurite.

Reactants

Hydrothermal Conditions

Intermediates

Product

Kaolin
(Al₂Si₂O₅(OH)₄)

High Temperature (T)
High Pressure (P)

Water (H₂O)

Formation of Aluminosilicate
Framework

Dissolution & Recrystallization

Sodium Carbonate
(Na₂CO₃)

Dissolution & Recrystallization

Calcium Sulfide
(CaS)

Generation of Sulfide (S²⁻) and
Sulfate (SO₄²⁻) in solution

Redox Reactions

Calcium Sulfate
(CaSO₄)

Redox Reactions

Carbon (C)

Redox Reactions

Lazurite
(Na,Ca)₈[(S,SO₄)₂|(Al₆Si₆O₂₄)]

Incorporation into Framework Cages

Incorporation into Framework Cages
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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